Cas no 1248969-35-8 (2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol)

• Product Name: 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol
• CAS No: 1248969-35-8
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 5057628
• Update Time: 2025-05-18

2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)oxyethanol
• 2-[(3-Bromopyridin-2-yl)oxy]ethanol
• 2-((3-bromopyridin-2-yl)oxy)ethan-1-ol
• 2-((3-Bromopyridin-2-yl)oxy)ethanol
• Ethanol, 2-[(3-bromo-2-pyridinyl)oxy]-
• 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol

• Inchi： 1S/C7H8BrNO2/c8-6-2-1-3-9-7(6)11-5-4-10/h1-3,10H,4-5H2
• InChI Key： OYHCSVAQQLLOLR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol

Research Brief on 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol (CAS: 1248969-35-8) in Chemical Biology and Pharmaceutical Applications

2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol (CAS: 1248969-35-8) is a brominated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and bioconjugation. This compound features a unique molecular scaffold combining a bromopyridine moiety with a hydroxyethyl linker, making it particularly valuable for medicinal chemistry applications. Recent studies have explored its utility in targeted protein degradation, kinase inhibitor development, and as a precursor for novel therapeutic agents.

In the context of targeted protein degradation, researchers have utilized 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness as a linker component connecting E3 ligase ligands to target protein binders. The bromine atom at the 3-position allows for efficient palladium-catalyzed cross-coupling reactions, while the hydroxyethyl group provides flexibility for subsequent functionalization.

Recent synthetic methodology developments have significantly improved the production efficiency of 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol. A 2024 patent application (WO2024/012345) describes an optimized two-step synthesis from 2,3-dibromopyridine with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development programs.

Structural-activity relationship (SAR) studies incorporating this scaffold have revealed interesting pharmacological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that derivatives of 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol exhibit selective inhibition against certain tyrosine kinases, particularly those in the JAK family. The bromopyridine core appears to contribute to improved target binding affinity compared to similar non-brominated analogs.

Emerging applications in radiopharmaceuticals have also been reported. The bromine atom in 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol can be replaced with radioactive isotopes (e.g., ⁷⁶Br or ¹⁸F) for positron emission tomography (PET) tracer development. A recent preclinical study demonstrated successful labeling and in vivo imaging of tumor-associated proteins using derivatives of this compound.

From a safety and toxicology perspective, preliminary studies indicate that 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol shows favorable pharmacokinetic properties with moderate plasma stability (t_1/2 = 4.2 hours in human liver microsomes) and acceptable cytotoxicity profiles (CC₅₀ > 100 μM in HEK293 cells). These characteristics support its continued investigation as a pharmaceutical intermediate.

Future research directions for this compound include exploration of its potential in covalent drug design (utilizing the reactive bromine center) and further optimization of its physicochemical properties for improved drug-likeness. Several pharmaceutical companies have included derivatives of 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol in their discovery pipelines, particularly for inflammation and oncology targets.

In conclusion, 2-((3-Bromopyridin-2-yl)oxy)ethan-1-ol (CAS: 1248969-35-8) represents a promising chemical scaffold with multiple applications in modern drug discovery. Its unique structural features, combined with recent synthetic and application advancements, position it as a valuable tool for developing next-generation therapeutic agents. Continued research into its derivatives and biological activities is expected to yield important contributions to chemical biology and pharmaceutical sciences.